Cas no 2241142-34-5 ((2S,3S)-2-Ethenyloxolane-3-carbonitrile)

• Product Name: (2S,3S)-2-Ethenyloxolane-3-carbonitrile
• CAS No: 2241142-34-5
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5996341
• PubChem ID: 138039747
• Update Time: 2025-10-28

(2S,3S)-2-Ethenyloxolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-Ethenyloxolane-3-carbonitrile
• EN300-6477624
• 2241142-34-5
• rac-(2R,3R)-2-ethenyloxolane-3-carbonitrile

• Inchi： 1S/C7H9NO/c1-2-7-6(5-8)3-4-9-7/h2,6-7H,1,3-4H2/t6-,7-/m0/s1
• InChI Key： MTEOSWBPNQYGLQ-BQBZGAKWSA-N
• SMILES： O1CC[C@@H](C#N)[C@@H]1C=C

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33Ų

Additional information on (2S,3S)-2-Ethenyloxolane-3-carbonitrile

Recent Advances in the Study of (2S,3S)-2-Ethenyloxolane-3-carbonitrile (CAS: 2241142-34-5): A Comprehensive Research Brief

In recent years, (2S,3S)-2-Ethenyloxolane-3-carbonitrile (CAS: 2241142-34-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral nitrile derivative, characterized by its unique oxolane (tetrahydrofuran) ring and ethenyl substituent, has shown promising potential in various applications, including asymmetric synthesis, drug discovery, and biocatalysis. The stereochemistry of this compound, particularly the (2S,3S) configuration, plays a crucial role in its biological activity and synthetic utility, making it a focal point for ongoing research.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex bioactive molecules. For instance, researchers have successfully utilized (2S,3S)-2-Ethenyloxolane-3-carbonitrile in the construction of pyrrolidine and piperidine derivatives, which are key structural motifs in many pharmaceuticals. The compound's ability to undergo stereoselective transformations, such as cycloadditions and nucleophilic additions, has been exploited to access enantiomerically pure compounds with high efficiency. These advancements underscore the growing importance of this nitrile derivative in modern synthetic chemistry.

In the realm of drug discovery, (2S,3S)-2-Ethenyloxolane-3-carbonitrile has been investigated as a potential pharmacophore or building block for novel therapeutic agents. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involving cytochrome P450 enzymes. Additionally, its unique structural features have been leveraged in the design of enzyme inhibitors targeting diseases such as cancer and neurodegenerative disorders. These findings suggest that further exploration of this compound could yield valuable insights into its therapeutic potential.

The synthesis and characterization of (2S,3S)-2-Ethenyloxolane-3-carbonitrile have also seen significant progress. Recent publications describe improved synthetic routes that offer higher yields and better stereocontrol compared to traditional methods. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm the compound's absolute configuration and study its conformational behavior. These methodological advancements not only facilitate the production of high-quality material for research but also provide a deeper understanding of the compound's structural properties.

Looking ahead, researchers are focusing on expanding the applications of (2S,3S)-2-Ethenyloxolane-3-carbonitrile in biocatalysis and green chemistry. Its compatibility with various enzymatic systems and potential for sustainable production methods make it an attractive candidate for environmentally friendly synthetic processes. Furthermore, ongoing structure-activity relationship studies aim to optimize its biological profile for specific therapeutic indications. As these investigations progress, (2S,3S)-2-Ethenyloxolane-3-carbonitrile is poised to play an increasingly important role in both academic research and industrial applications within the chemical biology and pharmaceutical sectors.